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Compound of Interest

Compound Name: Direct Red 89

Cat. No.: B1173418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Direct Red 89, a polyazo dye, is a versatile compound with applications extending from

traditional textile dyeing to specialized uses in biomedical and environmental research. This

guide provides an in-depth overview of its commercial names, technical specifications, and

established experimental protocols for its use in a research setting.

Commercial Names and Identification
Direct Red 89 is known by several commercial names. For research purposes, it is frequently

marketed under the name Sirius Red or Direct Red 80. It is crucial for researchers to verify the

dye's identity using its CAS number to ensure the procurement of the correct compound.
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Commercial Name Common Supplier Name CAS Number

Direct Red 89
Not commonly used for

research grade
12217-67-3

Direct Red 80 Sirius Red, Sirius Red F3B 2610-10-8

Solophenyl Scarlet BNLE Industrial Grade 12217-67-3[1]

Direct Red BNLE Industrial Grade 12217-67-3[1]

Direct Fast Scarlet BNL Industrial Grade 12217-67-3[1]

Dyrite Scarlet BNLL Industrial Grade 12217-67-3[1]

Intralite Scarlet BNLL Industrial Grade 12217-67-3

Technical and Quantitative Data
Research-grade Direct Red 89, often supplied as Direct Red 80, possesses specific

characteristics that are critical for reproducible experimental outcomes. The following table

summarizes key quantitative data compiled from various suppliers.

Parameter Value Source

CAS Number 2610-10-8 Multiple Suppliers[2]

Molecular Formula C₄₅H₂₆N₁₀Na₆O₂₁S₆ Sigma-Aldrich

Molecular Weight 1373.07 g/mol Sigma-Aldrich

Appearance
Dark red to purple or brown

powder
Thermo Scientific Chemicals[3]

Dye Content ≥ 21% Chem-Impex[2]

λmax (in water) 524 - 532 nm Thermo Scientific Chemicals[3]

Solubility (in PBS, pH 7.2) 10 mg/mL Cayman Chemical[4]

Experimental Protocols for Research Use
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The primary research application of Direct Red 89 is as a histological stain for collagen, known

as the Picro-Sirius Red stain. It is also utilized as a model pollutant in environmental science

research.

Picro-Sirius Red Staining for Collagen Visualization
This method is widely used for the specific staining of collagen fibers in tissue sections. The

elongated dye molecules of Sirius Red align with the long axis of collagen fibers, enhancing

their natural birefringence under polarized light. This allows for the differentiation of collagen

types, with thicker type I collagen appearing yellow-orange and thinner type III collagen

appearing green.

Materials:

Weigert's Hematoxylin Solution A and B

Picro-Sirius Red Solution (0.1% Sirius Red in saturated aqueous picric acid)

Acidified Water (0.5% acetic acid in distilled water)

Ethanol (95% and 100%)

Xylene

Mounting medium

Protocol for Paraffin-Embedded Sections:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Hydrate through a graded series of ethanol: two changes of 100% ethanol for 3 minutes

each, followed by 95%, 80%, and 70% ethanol for 3 minutes each.

Rinse in distilled water.

Nuclear Staining (Optional):
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Prepare fresh Weigert's iron hematoxylin by mixing equal parts of solutions A and B.

Stain nuclei for 8 minutes.

Wash in running tap water for 10 minutes.

Rinse in distilled water.

Collagen Staining:

Stain in Picro-Sirius Red solution for 60 minutes.

Washing and Dehydration:

Wash in two changes of acidified water.

Dehydrate rapidly through two changes of 100% ethanol.

Clearing and Mounting:

Clear in two changes of xylene for 5 minutes each.

Mount with a resinous mounting medium.

Expected Results:

Light Microscopy: Collagen appears red, while muscle and cytoplasm appear yellow.

Polarized Light Microscopy: Type I collagen fibers exhibit a yellow-orange birefringence, and

Type III collagen fibers show a green birefringence.

Direct Red 89 in Environmental Research: Biosorption
Studies
Direct Red 89 is used as a model azo dye to study the efficacy of various materials in removing

pollutants from aqueous solutions. A typical experiment involves preparing a stock solution of

the dye and then incubating it with the adsorbent material. The concentration of the dye is
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measured spectrophotometrically before and after the experiment to determine the removal

efficiency.

Experimental Parameters from a Study on Biosorption by Lemna gibba biomass:[5][6]

Initial Dye Concentrations: 5 mg/L to 50 mg/L

Contact Time: 20 minutes for approximately 100% removal at 5 mg/L

Analysis: The concentration of Direct Red 89 is determined by measuring the absorbance of

the solution using a UV-vis spectrophotometer.

Visualizing Experimental Workflows
To further elucidate the practical applications of Direct Red 89 in a research context, the

following diagrams, generated using the DOT language, illustrate the key experimental

workflows.

Tissue Preparation Staining Procedure Post-Staining

Deparaffinization
(Xylene)

Rehydration
(Ethanol Series)

Nuclear Staining
(Weigert's Hematoxylin)

Collagen Staining
(Picro-Sirius Red)

Washing
(Acidified Water)

Dehydration
(Ethanol)

Clearing
(Xylene) Mounting Microscopy Analysis

(Light & Polarized)

Click to download full resolution via product page

Caption: Workflow for Picro-Sirius Red staining of tissue sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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